Cas no 7511-57-1 (N-[(5-nitrofuran-2-yl)methylideneamino]methanamine)

• Product Name: N-[(5-nitrofuran-2-yl)methylideneamino]methanamine
• CAS No: 7511-57-1
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• CID: 981459
• PubChem ID: 237003
• Update Time: 2025-04-19

N-[(5-nitrofuran-2-yl)methylideneamino]methanamine Chemical and Physical Properties

Names and Identifiers

• N-[(5-nitrofuran-2-yl)methylideneamino]methanamine
• 2-diethoxymethyl-5-nitro-furan
• 5-nitro-furan-2-carbaldehyde methylhydrazone
• 5-Nitro-furfural-diaethylacetal
• 5-nitro-furfural-diethylacetal
• 5-Nitro-furfural-methyl-hydrazon
• AC1MHZD9
• Furan, 2-(diethoxymethyl)-5-nitro-
• DTXSID00996611
• 7511-57-1
• 1-methyl-2-[(5-nitrofuran-2-yl)methylidene]hydrazine

• Inchi： 1S/C6H7N3O3/c1-7-8-4-5-2-3-6(12-5)9(10)11/h2-4,7H,1H3
• InChI Key： SIQHWVZQRBMPOT-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C=NNC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.04881
• Monoisotopic Mass: 169.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 294.5°C at 760 mmHg
• Flash Point: 131.9°C
• Refractive Index: 1.586
• PSA: 80.67
• LogP: 1.65520